Cas no 1502956-89-9 (1-(4-methylmorpholin-2-yl)methyl-1H-1,2,3-triazol-4-amine)

• Product Name: 1-(4-methylmorpholin-2-yl)methyl-1H-1,2,3-triazol-4-amine
• CAS No: 1502956-89-9
• MF: C₈H₁₅N₅O
• MW: 197.237600564957
• CID: 5690839
• PubChem ID: 79530951
• Update Time: 2025-05-26

1-(4-methylmorpholin-2-yl)methyl-1H-1,2,3-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1114726
• AKOS018086686
• 1502956-89-9
• 1-[(4-methylmorpholin-2-yl)methyl]-1H-1,2,3-triazol-4-amine
• 1H-1,2,3-Triazol-4-amine, 1-[(4-methyl-2-morpholinyl)methyl]-
• 1-(4-methylmorpholin-2-yl)methyl-1H-1,2,3-triazol-4-amine

• Inchi： 1S/C8H15N5O/c1-12-2-3-14-7(4-12)5-13-6-8(9)10-11-13/h6-7H,2-5,9H2,1H3
• InChI Key： VIAKRCDQEZOQIK-UHFFFAOYSA-N
• SMILES： O1CCN(C)CC1CN1C=C(N)N=N1

Computed Properties

• Exact Mass: 197.12766012g/mol
• Monoisotopic Mass: 197.12766012g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 69.2Ų

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• Boiling Point: 378.6±45.0 °C(Predicted)
• pka: 7.42±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on 1-(4-methylmorpholin-2-yl)methyl-1H-1,2,3-triazol-4-amine

1-(4-Methylmorpholin-2-yl)methyl-1H-1,2,3-triazol-4-amine

The compound 1-(4-methylmorpholin-2-yl)methyl-1H-1,2,3-triazol-4-amine (CAS No. 1502956-89-9) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a morpholine ring with a triazole moiety, creating a versatile platform for further chemical modifications and functionalizations. The morpholine ring, a six-membered heterocyclic structure containing one oxygen and one nitrogen atom, contributes to the compound's stability and reactivity. Meanwhile, the triazole moiety, a five-membered aromatic ring with three nitrogen atoms, imparts additional electronic properties and enhances the compound's ability to participate in various chemical reactions.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through innovative methodologies. Researchers have employed click chemistry approaches, leveraging the reactivity of azides and alkynes to construct the triazole ring efficiently. This method not only ensures high yields but also minimizes the use of hazardous reagents, aligning with modern green chemistry principles. The integration of these techniques has significantly improved the scalability of the synthesis process, making it suitable for both laboratory-scale experiments and industrial applications.

One of the most promising applications of 1-(4-methylmorpholin-2-yl)methyl-1H-1,2,3-triazol-4-amine lies in its use as a building block for advanced materials. The compound's ability to form stable covalent bonds with other functional groups makes it an ideal candidate for constructing self-healing polymers, stimuli-responsive materials, and nanocomposites. For instance, studies have demonstrated that incorporating this compound into polymer networks can significantly enhance their mechanical properties and thermal stability. Furthermore, its compatibility with biological systems has opened new avenues for its application in drug delivery systems and bio-inspired materials.

In addition to its material science applications, this compound has shown potential in catalysis and enzyme engineering. The triazole moiety serves as a robust scaffold for immobilizing metal catalysts, enabling efficient catalytic transformations under mild conditions. Recent research has highlighted its effectiveness in facilitating asymmetric hydrogenation reactions, which are critical for producing chiral pharmaceutical intermediates. Moreover, the compound's ability to act as a ligand in metalloenzyme mimics has been explored, offering new insights into bio-catalytic processes.

The structural versatility of 1-(4-methylmorpholin-2-yl)methyl-1H-1,2,3-triazol-4-amine also extends to its role in supramolecular chemistry. By exploiting non-covalent interactions such as hydrogen bonding and π–π stacking, researchers have utilized this compound to design self-assembled nanostructures with tailored functionalities. These structures hold great promise for applications in sensing technologies, where their ability to respond to external stimuli can be harnessed for detecting environmental changes or monitoring biochemical processes.

From an analytical standpoint, the compound's structure has been thoroughly characterized using advanced spectroscopic techniques such as NMR spectroscopy and X-ray crystallography. These studies have provided detailed insights into its conformational flexibility and intermolecular interactions, further enhancing our understanding of its behavior in different chemical environments.

In conclusion, 1-(4-methylmorpholin-2-yl)methyl-1H-1,2,3-triazol-4-amine (CAS No. 1502956-89-9) stands out as a multifaceted compound with immense potential across diverse scientific domains. Its unique combination of structural features and functional groups positions it as a valuable tool for advancing modern chemical research and industrial applications.